![molecular formula C27H29N3O3 B2652616 1-Benzhydryl-3-((1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-yl)methyl)urea CAS No. 955236-91-6](/img/structure/B2652616.png)
1-Benzhydryl-3-((1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-yl)methyl)urea
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-Benzhydryl-3-((1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-yl)methyl)urea is a useful research compound. Its molecular formula is C27H29N3O3 and its molecular weight is 443.547. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Biochemical Evaluation
Compounds structurally related to 1-Benzhydryl-3-((1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-yl)methyl)urea have been synthesized and evaluated for their biochemical properties. For example, research on a series of 1-(2-aminoethoxy)-3-ar(o)yl(thio)ureas designed to optimize spacer length for antiacetylcholinesterase activity shows that certain spacers compatible with high inhibitory activities can be effective in interacting with enzyme hydrophobic binding sites (Vidaluc et al., 1995). This suggests potential applications in designing inhibitors for neurological disorders.
Enzyme Inhibition and Anticancer Investigations
Unsymmetrical 1,3-disubstituted ureas, including novel derivatives, have been synthesized and subjected to various enzyme inhibition assays. Some compounds showed promising in vitro anticancer activity, indicating the therapeutic potential of structurally similar urea derivatives (Mustafa et al., 2014). This highlights the possibility of the specified urea compound in cancer therapy through enzyme inhibition mechanisms.
Material Science Applications
Urea-doped ZnO films have been explored as modified electron transport layers in inverted polymer solar cells, demonstrating significant improvement in power conversion efficiency (Wang et al., 2018). This research suggests potential applications of urea derivatives in enhancing the efficiency of photovoltaic devices through material modification.
Properties
IUPAC Name |
1-benzhydryl-3-[[1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-yl]methyl]urea |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C27H29N3O3/c1-2-33-24-15-13-23(14-16-24)30-19-20(17-25(30)31)18-28-27(32)29-26(21-9-5-3-6-10-21)22-11-7-4-8-12-22/h3-16,20,26H,2,17-19H2,1H3,(H2,28,29,32) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PWJTZGDVFMHOLM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)N2CC(CC2=O)CNC(=O)NC(C3=CC=CC=C3)C4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C27H29N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
443.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.